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molecular formula C8H10N2O2S B163073 2-Morpholinothiazole-4-carbaldehyde CAS No. 126533-97-9

2-Morpholinothiazole-4-carbaldehyde

Cat. No. B163073
CAS RN: 126533-97-9
M. Wt: 198.24 g/mol
InChI Key: JPJSUXPYPAQDDL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04933355

Procedure details

The reaction described in Preparation 44 was repeated but using 2.4 g of 2-morpholinothiazol-4-ylmethanol, 5.7 g of sulfur trioxide pyridine complex. 3.6 g of triethylamine and 30 ml of dimethyl sulfoxide, giving the title compound as pale yellow needles.
Name
2-morpholinothiazol-4-ylmethanol
Quantity
2.4 g
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
3.6 g
Type
reactant
Reaction Step Two
Name
dimethyl sulfoxide
Quantity
30 mL
Type
solvent
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
[O:1]1[CH2:6][CH2:5][N:4]([C:7]2[S:8][CH:9]=[C:10]([CH2:12][OH:13])[N:11]=2)[CH2:3][CH2:2]1.C(N(CC)CC)C>CS(C)=O>[O:1]1[CH2:6][CH2:5][N:4]([C:7]2[S:8][CH:9]=[C:10]([CH:12]=[O:13])[N:11]=2)[CH2:3][CH2:2]1

Inputs

Step One
Name
2-morpholinothiazol-4-ylmethanol
Quantity
2.4 g
Type
reactant
Smiles
O1CCN(CC1)C=1SC=C(N1)CO
Step Two
Name
triethylamine
Quantity
3.6 g
Type
reactant
Smiles
C(C)N(CC)CC
Name
dimethyl sulfoxide
Quantity
30 mL
Type
solvent
Smiles
CS(=O)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The reaction described in Preparation 44

Outcomes

Product
Name
title compound
Type
product
Smiles
O1CCN(CC1)C=1SC=C(N1)C=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.